Cas no 22320-25-8 (3-Indolizinecarboxylic acid, methyl ester)

• Product Name: 3-Indolizinecarboxylic acid, methyl ester
• CAS No: 22320-25-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 3913648
• PubChem ID: 15882728
• Update Time: 2025-05-22

3-Indolizinecarboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Indolizinecarboxylic acid, methyl ester
• 22320-25-8
• SCHEMBL25515640

• Inchi： 1S/C10H9NO2/c1-13-10(12)9-6-5-8-4-2-3-7-11(8)9/h2-7H,1H3
• InChI Key： OLNNYBMQLAHBKD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2C=CC=CN21)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 3-Indolizinecarboxylic acid, methyl ester

3-Indolizinecarboxylic Acid, Methyl Ester: A Comprehensive Overview

3-Indolizinecarboxylic acid, methyl ester (CAS No. 22320-25-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indolizine family, which is a heterocyclic aromatic system with unique electronic properties. The methyl ester functional group attached to the indolizine ring adds versatility to its chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug discovery and material science, making it a focal point for researchers worldwide.

The synthesis of 3-indolizinecarboxylic acid, methyl ester involves a multi-step process that typically begins with the preparation of indolizine derivatives. One common approach is the cyclization of amino-containing precursors under specific reaction conditions. For instance, the reaction of 1H-indole-3-carboxylic acid with methylating agents in the presence of appropriate catalysts can yield the desired product. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advancements in catalytic chemistry and green synthesis methods.

One of the most intriguing aspects of 3-indolizinecarboxylic acid, methyl ester is its biological activity. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. In a recent study published in *Journal of Medicinal Chemistry*, scientists demonstrated that the compound inhibits key inflammatory pathways by modulating NF-κB signaling. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 3-indolizinecarboxylic acid, methyl ester has shown promise in materials science. Its aromatic structure and functional groups make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as a charge transport material in organic photovoltaic devices (OPVs). A study in *Advanced Materials* reported that incorporating this compound into OPV architectures significantly enhances device efficiency by improving charge separation and transport properties.

The structural versatility of 3-indolizinecarboxylic acid, methyl ester also lends itself to further chemical modifications. By introducing substituents at specific positions on the indolizine ring, researchers can tailor the compound's properties for diverse applications. For example, fluorination at the 7-position has been shown to increase its solubility in organic solvents, making it more amenable for use in polymer blends and composites.

From a sustainability perspective, the synthesis and application of 3-indolizinecarboxylic acid, methyl ester align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions minimizes environmental impact while maximizing product value. As industries increasingly prioritize eco-friendly practices, compounds like this are expected to play a pivotal role in sustainable materials development.

In conclusion, 3-indolizinecarboxylic acid, methyl ester (CAS No. 22320-25-8) is a multifaceted compound with exciting prospects across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for future innovations in medicine and materials science.